2-{[2-(6,7-dimethoxy-3,4-dihydro-2(1H)-isoquinolinyl)-2-oxoethyl]thio}-4-methylquinoline

• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-(4-methylquinolin-2-yl)sulfanylethanone
• InChI: InChI=1S/C23H24N2O3S/c1-15-10-22(24-19-7-5-4-6-18(15)19)29-14-23(26)25-9-8-16-11-20(27-2)21(28-3)12-17(16)13-25/h4-7,10-12H,8-9,13-14H2,1-3H3
• InChI Key: OZMHZKLZAPKXFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=CC=CC=C12)SCC(=O)N3CCC4=CC(=C(C=C4C3)OC)OC
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

The compound is a complex organic molecule that contains an isoquinoline structure. Isoquinoline is a heterocyclic aromatic organic compound. It is a structural isomer of quinoline. Isoquinoline is found in coal tar; it is also produced by the reaction of benzyl chloride with ammonia.

Synthesis Analysis

While specific synthesis methods for this compound are not available, the synthesis of similar compounds often involves reactions of isoquinoline structures with other reagents. For example, 6,7-dimethoxy-3,4-dihydroisoquinoline has been used in condensation reactions with 1-dimethylaminomethyl-2-naphthols.

Molecular Structure Analysis

The compound contains an isoquinoline structure, which is a type of heterocyclic compound. It also contains a thioether group (-S-) and a quinoline structure.

Chemical Reactions Analysis

Isoquinolines can undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic addition reactions, and reductions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Isoquinolines typically have a planar structure and are aromatic. They are often soluble in organic solvents.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. Isoquinoline derivatives have a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory effects.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. Isoquinoline derivatives are of interest in medicinal chemistry due to their wide range of biological activities.